Cas no 899009-67-7 (2-[5-(4-prop-2-enoxyphenyl)tetrazol-2-yl]acetic Acid)

2-[5-(4-prop-2-enoxyphenyl)tetrazol-2-yl]acetic Acid structure
899009-67-7 structure
Product Name:2-[5-(4-prop-2-enoxyphenyl)tetrazol-2-yl]acetic Acid
CAS No:899009-67-7
MF:C12H12N4O3
MW:260.248682022095
CID:1946984
PubChem ID:6457738
Update Time:2025-04-21

2-[5-(4-prop-2-enoxyphenyl)tetrazol-2-yl]acetic Acid Chemical and Physical Properties

Names and Identifiers

    • AC1O5GJO
    • Ambcb9016126
    • 2-[5-(4-prop-2-enoxyphenyl)tetrazol-2-yl]acetic Acid
    • CTK5G7116
    • MolPort-002-305-689
    • AG-H-67493
    • AG-J-24891
    • {5-[4-(ALLYLOXY)PHENYL]-2H-TETRAZOL-2-YL}ACETIC ACID
    • {5-[4-(allyloxy)phenyl]-2H-tetrazol-2-yl}acetic acid(SALTDATA: FREE)
    • CHEMBRDG-BB 9016126
    • 2-(5-(4-(Allyloxy)phenyl)-2H-tetrazol-2-yl)acetic acid
    • STL388622
    • 899009-67-7
    • {5-[4-(prop-2-en-1-yloxy)phenyl]-2H-tetrazol-2-yl}acetic acid
    • AKOS002344146
    • DTXSID80424200
    • MDL: MFCD07600992
    • Inchi: 1S/C12H12N4O3/c1-2-7-19-10-5-3-9(4-6-10)12-13-15-16(14-12)8-11(17)18/h2-6H,1,7-8H2,(H,17,18)
    • InChI Key: ZQBJZFTXEOEXEG-UHFFFAOYSA-N
    • SMILES: O(CC=C)C1C=CC(=CC=1)C1N=NN(CC(=O)O)N=1

Computed Properties

  • Exact Mass: 260.09100
  • Monoisotopic Mass: 260.09094026Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 90.1Ų

Experimental Properties

  • PSA: 90.13000
  • LogP: 0.98950

2-[5-(4-prop-2-enoxyphenyl)tetrazol-2-yl]acetic Acid Related Literature

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.